Cedran-8-ol
Overview
Description
Cedran-8-ol is a natural product found in Hansenia forbesii, Chamaecyparis obtusa var. formosana, and other organisms . It is a cedrane sesquiterpenoid and a tertiary alcohol .
Synthesis Analysis
Stereoselective Synthesis of a cis-Cedrane-8,9-diol has been reported as a Key Intermediate for an Amber Odorant . Two synthetic pathways toward this valuable product start either by isomerization of commercially available cedrene epoxide or by photo-oxidation of (−)-α-cedrene to an allylic intermediate .Molecular Structure Analysis
This compound has a molecular formula of C15H26O . Its structure is characterized by the presence of an eight-carbon chain with an alcohol group and a cyclic carbon ring .Chemical Reactions Analysis
There is limited information available on the specific chemical reactions involving this compound .Physical and Chemical Properties Analysis
This compound has a molecular weight of 222.37 g/mol. It has a density of 0.9479, a melting point of 55-59°C (lit.), a boiling point of 273°C (lit.), and a flashing point of 200°F . Its vapor pressure is 0.001mmHg at 25°C, and its refractive index is n20/D1.509-1.515 .Scientific Research Applications
Chemical Transformations : One study demonstrated the oxidation of 8-Cedren-14-ol using PCC, followed by autooxidation to yield various products, indicating the potential for creating diverse chemical structures from this compound (Kuo, Lin, & Wang, 1996).
Derivatives from Juniperus Foetidissima : Research on the sesquiterpene oxide C15H24O from Juniperus foetidissima Willd. revealed it as a cedrane derivative, 8,14-cedranozide. Other new cedrane derivatives were also identified in the same species (Baggaley, Erdtman, & Norin, 1968).
Structural Studies : A comprehensive analysis of the 13C NMR spectra of 30 cedrane derivatives was reported, providing insight into the structural aspects of cedrane-based compounds (Brun et al., 1987).
Synthesis of Cedrane-8,9-diol : Cedrane-8,9-diol was synthesized from cedrene through peroxidation and hydration, showcasing a method for creating a specific cedrane derivative (Zheng De-yon, 2014).
Equilibrium Composition and Properties : The equilibrium isomerization of cedrane at high temperatures led to a mixture of four diastereomers, offering insights into the thermo-dynamic stability of different cedrane epimers (Vorob'yeva et al., 1985).
Natural Product Inspired Libraries : A study developed a method to extract nonflat scaffolds from natural products, using the cedrane scaffold as a model. This led to the synthesis of libraries based on the 3D cedrane scaffold, with applications in biological systems (Tajabadi et al., 2018).
Mechanism of Action
While there is no firm report specifically on modes of action by terpenoids, the mechanisms of action of phytochemicals found in nature have been proposed. Typically, phytochemicals aim either for disruption of the bacterial cell membranes, modulation of bacterial efflux pump, suppression of bacterial biofilm development .
Properties
IUPAC Name |
2,6,6,8-tetramethyltricyclo[5.3.1.01,5]undecan-8-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26O/c1-10-5-6-11-13(2,3)12-9-15(10,11)8-7-14(12,4)16/h10-12,16H,5-9H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVURIXNDRWRAFU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2C13CCC(C(C3)C2(C)C)(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70335033, DTXSID30859104 | |
Record name | Cedran-8-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70335033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | CERAPP_10726 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30859104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
77-53-2, 16230-29-8 | |
Record name | 1H-3a,7-Methanoazulen-6-ol, octahydro-3,6,8,8-tetramethyl-, (3R,3aS,6R,7R,8aS)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Cedran-8-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70335033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of Cedran-8-ol in the context of the provided research papers?
A: this compound is identified as a key component of Psidium guajava (guava) leaf essential oil. [] The research paper highlights the insecticidal activity of this essential oil against the red flour beetle (Tribolium castaneum) when applied using the fumigation method. [] While the specific contribution of this compound to this insecticidal effect isn't isolated in the study, its presence in the essential oil composition is noteworthy.
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